Cas no 6910-41-4 (6-Propylchrysene)

• Product Name: 6-Propylchrysene
• CAS No: 6910-41-4
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 973089
• Update Time: 2025-05-19

6-Propylchrysene Chemical and Physical Properties

Names and Identifiers

• 6-N-PROPYLCHRYSENE
• 6-Propylchrysene
• 6-Propyl-chrysen

• Inchi： 1S/C21H18/c1-2-7-16-14-21-17-9-4-3-8-15(17)12-13-20(21)19-11-6-5-10-18(16)19/h3-6,8-14H,2,7H2,1H3
• InChI Key： PGBSMHMYMMBHFF-UHFFFAOYSA-N
• SMILES： C1(CCC)C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC=12

Computed Properties

• Exact Mass: 270.14100

Experimental Properties

• PSA: 0.00000
• LogP: 6.09870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes

Additional information on 6-Propylchrysene

6-Propylchrysene: A Comprehensive Overview

6-Propylchrysene (CAS No. 6910-41-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its chrysene backbone with a propyl group substitution at the 6-position, exhibits intriguing behavior in chemical reactions and biological systems. In this article, we will delve into the structural features, synthesis methods, physical properties, and the latest research findings related to 6-propylchrysene, providing a comprehensive understanding of its significance in modern chemistry.

The chrysene moiety, a fused bicyclic aromatic system, serves as the foundation for 6-propylchrysene. The substitution of a propyl group at the 6-position introduces steric and electronic effects that influence the compound's reactivity and solubility. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of PAHs, making 6-propylchrysene a valuable compound for exploring structure-reactivity relationships. Researchers have employed advanced computational methods, such as density functional theory (DFT), to analyze the electronic distribution and reactivity of 6-propylchrysene, providing insights into its potential applications in organic electronics and catalysis.

One of the most notable aspects of 6-propylchrysene is its role in materials science. The compound has been investigated as a precursor for the synthesis of graphene-like materials and other carbon-based nanomaterials. Its ability to undergo controlled oxidation and reduction reactions makes it an ideal candidate for constructing functionalized carbon frameworks. Recent experiments have demonstrated that 6-propylchrysene can be transformed into carbon nanodots with exceptional photoluminescent properties, opening new avenues for its use in optoelectronic devices and bioimaging applications.

In addition to its materials science applications, 6-propylchrysene has also been studied for its biological activity. Preclinical studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. However, further research is required to fully understand its mechanism of action and toxicity profile. Recent advancements in medicinal chemistry have enabled researchers to modify the propyl group to enhance bioavailability and selectivity, paving the way for future drug development efforts.

The synthesis of 6-propylchrysene typically involves Friedel-Crafts alkylation or other electrophilic substitution reactions on chrysene derivatives. These methods require precise control over reaction conditions to ensure high yields and product purity. Recent innovations in catalytic systems have improved the efficiency of these reactions, making large-scale production more feasible. Moreover, green chemistry approaches, such as using biodegradable catalysts or solvent-free conditions, have been explored to minimize environmental impact during the synthesis of 6-propylchrysene.

From an environmental perspective, 6-propylchrysene shares many characteristics with other PAHs, including persistence in the environment and potential bioaccumulation in organisms. However, its specific fate and transport mechanisms remain under investigation. Recent studies have employed advanced analytical techniques, such as high-resolution mass spectrometry and chromatography, to monitor the presence of 6-propylchrysene in various environmental matrices. These efforts aim to assess its ecological risks and develop strategies for mitigating contamination.

In conclusion, 6-propylchrysene (CAS No. 6910-41-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers exploring novel materials, pharmaceuticals, and environmental solutions. As advancements in synthetic methodologies and computational modeling continue to unfold, the potential for discovering new functionalities of 6-propylchrysene remains vast. This compound serves as a prime example of how structural modifications can unlock unprecedented opportunities in modern chemistry.